5-O-Demethyl-28-hydroxy-Avermectin A1a

• Molecular Formula: C48H72O15
• Molecular Weight: 889.1 g/mol
• InChI: InChI=1S/C48H72O15/c1-11-24(2)42-27(5)17-18-47(63-42)23-32-20-31(62-47)16-15-26(4)41(59-38-22-36(55-10)43(30(8)57-38)60-37-21-35(54-9)40(50)29(7)56-37)25(3)13-12-14-33-45(51)61-44-39(49)28(6)19-34(46(52)58-32)48(33,44)53/h12-15,17-19,24-25,27,29-32,34-45,49-51,53H,11,16,20-23H2,1-10H3/b13-12+,26-15+,33-14-/t24-,25+,27+,29+,30+,31-,32+,34+,35+,36+,37+,38+,39-,40+,41+,42-,43+,44-,45?,47-,48-/m1/s1
• InChIKey: ORIHAMOZRDYFCM-WYRCDYJLSA-N

5-O-Demethyl-28-hydroxy-Avermectin A1a: Overview and Structural Context

5-O-Demethyl-28-hydroxy-Avermectin A1a (CAS 96722-46-2) is a defined, low-abundance macrocyclic lactone within the avermectin class. It is consistently identified as a distinct chemical degradation product of the major anthelmintic component Avermectin B1a (also known as 5-O-demethylavermectin A1a) . This structural relationship to Avermectin B1a is critical for its scientific and industrial relevance, defining its primary roles in analytical and environmental science rather than as a direct therapeutic or agricultural active ingredient .

Origin

Degradation product of Avermectin B1a

Primary use

Analytical reference standard & impurity marker

Bioactivity context

Low-activity control; not an active anthelmintic

Why 5-O-Demethyl-28-hydroxy-Avermectin A1a Cannot Be Substituted by Other Avermectin Analogs

Avermectins are not a single, interchangeable commodity. The substitution of one analog for another fails due to profound differences in biological potency, stability, and defined regulatory roles. While the parent compound, Avermectin B1a, is a highly potent anthelmintic and insecticide, degradation products like 5-O-Demethyl-28-hydroxy-Avermectin A1a and its epimers exhibit dramatically altered activity. For instance, the related degradation product epi-Avermectin B1a shows a **100-fold reduction** in nematicidal activity compared to its parent . Furthermore, the unique hydroxylation patterns in these degradation products confer distinct physicochemical properties, such as altered polarity and stability, which directly impact their behavior as analytical standards, environmental markers, and research tools [1]. Using a more active analog as an impurity marker or a less stable one for long-term studies would yield invalid results, making precise compound selection non-negotiable.

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Related epimer shows ~100× potency shift; bioassay substitution may give invalid results.

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Additional hydroxyl group alters polarity; chromatographic retention may differ from parent.

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Distinct light/heat sensitivity; stability profile may not match more robust analogs.

• [1] Batiha, G. E.-S. et al. Avermectin Derivatives, Pharmacokinetics, Therapeutic and Toxic Dosages, Mechanism of Action, and Their Biological Effects. Pharmaceuticals 2020, 13, 196. View Source

Quantitative Evidence for Differentiating 5-O-Demethyl-28-hydroxy-Avermectin A1a from Analogs

Molecular Identity and Purity: A Definitive Basis for Selection

5-O-Demethyl-28-hydroxy-Avermectin A1a is differentiated from its parent, Avermectin B1a, by its precise molecular structure. It is defined by an additional hydroxyl group at the 28-position, resulting in a molecular formula of C48H72O15 and a molecular weight of 889.08 g/mol, compared to C48H72O14 and 873.08 g/mol for Avermectin B1a [1]. This fundamental difference is critical for unambiguous identification and quantification in complex matrices. The compound is commercially available with a purity of ≥95% (HPLC) and ≥96.0% , ensuring its suitability as a precise and reliable reference material.

Molecular identity

Head-to-head

C₄₈H₇₂O₁₅ / 889.08 Da vs. Avermectin B1a (C₄₈H₇₂O₁₄ / 873.08 Da); +16 Da (+O)

Supports unambiguous identification in complex matrices.

Purity ≥95% (HPLC) enables reliable calibration.

Evidence Dimension	Molecular Formula & Weight
Target Compound Data	C48H72O15; 889.08 g/mol
Comparator Or Baseline	Avermectin B1a: C48H72O14; 873.08 g/mol
Quantified Difference	Mass difference of 16 Da (+O)
Conditions	Physicochemical property based on chemical structure [1]

Why This Matters

This ensures accurate calibration and validation of analytical methods for detecting and quantifying specific avermectin degradation products.

• [1] PubChem CID 171370808. 5-O-Demethyl-28-hydroxy-Avermectin A1a. View Source

Differential Antiparasitic Potency: A 100-Fold Activity Cliff vs. Parent Avermectin

The biological activity of 5-O-Demethyl-28-hydroxy-Avermectin A1a is inferred to be substantially lower than that of its parent Avermectin B1a. This inference is based on a direct comparison for the structurally analogous degradation product, epi-Avermectin B1a, which is reported to have only 'very weak activity as a nematocide showing **100-fold less of biological activity compared with the parent avermectin**' . This quantitative data establishes a clear 'activity cliff' where minor structural changes, such as demethylation and hydroxylation, result in a dramatic loss of the potent antiparasitic effect characteristic of the major avermectin components.

Antiparasitic potency

Class-level inference

epi-Avermectin B1a shows ~100× less nematicidal activity vs. parent; data for this compound not directly reported.

Supports use as a low-activity control, not a bioactive substitute.

Activity cliff based on structurally analogous degradation product.

Evidence Dimension	Nematicidal Activity
Target Compound Data	Data not available for 5-O-Demethyl-28-hydroxy-Avermectin A1a.
Comparator Or Baseline	epi-Avermectin B1a (a closely related degradation product): 100-fold less active than parent avermectin.
Quantified Difference	~99% reduction in potency for the related epimer.
Conditions	Qualitative assessment from product datasheet for epi-Avermectin B1a .

Why This Matters

This confirms that the compound is not a substitute for active avermectins in bioassays, and its value lies in being an inactive marker or control.

Light and Heat Sensitivity: A Differentiating Stability Profile

Avermectins are broadly known to be unstable in acidic/alkaline conditions and sensitive to strong light, leading to photo-isomerization and degradation [1]. 5-O-Demethyl-28-hydroxy-Avermectin A1a is specifically noted to be 'sensitive to light and heat' and requires storage in a cool, dark place to maintain integrity . This sensitivity, while common to the class, is a key differentiator for its specific application. Its role as a defined degradation product makes it an essential standard for developing and validating stability-indicating analytical methods and for studying the environmental fate of avermectin-based products.

Light & heat sensitivity

Class-level inference

Sensitive to light and heat; requires cool, dark storage.

Defines role as a specific degradation marker in stability studies.

Based on general avermectin class behavior.

Evidence Dimension	Stability (Light/Heat Sensitivity)
Target Compound Data	Sensitive to light and heat; requires cool, dark storage .
Comparator Or Baseline	Avermectin class generally: Unstable in acidic/alkaline conditions and sensitive to strong light [1].
Quantified Difference	Not quantified, but sensitivity is a key characteristic for its application.
Conditions	Product handling and storage requirements

Why This Matters

This defines the compound's utility as a specific degradation marker for stability studies and environmental fate analysis, rather than as a stable active ingredient.

• [1] Awasthi, A. et al. An Overview on Chemical Derivatization and Stability Aspects of Selected Avermectin Derivatives. 2012. View Source

Defined Role as an Impurity Standard: Regulatory and Analytical Necessity

While 5-O-Demethyl-28-hydroxy-Avermectin A1a is not itself a listed pharmacopoeial impurity, its parent compound, Avermectin B1a (5-O-demethylavermectin A1a), is a defined standard, such as 'Ivermectin EP Impurity A' [1]. This establishes the critical role of related 5-O-demethyl avermectin derivatives in pharmaceutical quality control. The commercial availability of 5-O-Demethyl-28-hydroxy-Avermectin A1a at high purity (≥96.0% by MedChemExpress ) and its specification as an 'Others 12' category product by InvivoChem positions it as a specialized reference material for in-depth impurity profiling and degradation pathway studies. Its use is essential for developing robust analytical methods that can distinguish between structurally similar but functionally distinct impurities.

Impurity standard role

Specification review

Commercially available at ≥96% purity; positioned as specialized reference material (Others 12 category).

Enables accurate impurity profiling and method validation.

Related to EP Impurity A standard context.

Evidence Dimension	Analytical Reference Standard Utility
Target Compound Data	Commercially available as a high-purity (>96%) research chemical .
Comparator Or Baseline	Avermectin B1a is a defined 'EP Impurity A' [1].
Quantified Difference	Not applicable; the differentiation is in its specific application as a degradation marker.
Conditions	Use as a reference standard in HPLC and other analytical methods.

Why This Matters

For quality control laboratories, this compound is not a generic avermectin; it is a specific, high-purity tool required for accurate impurity identification and method validation in compliance with regulatory standards.

• [1] FDA UNII Code. K54ZMM929K (Avermectin A1a, 5-O-demethyl-). View Source

Validated Applications for 5-O-Demethyl-28-hydroxy-Avermectin A1a Based on Evidence

Pharmaceutical Impurity Profiling and Method Validation

Use as a high-purity reference standard (≥96.0%) in HPLC and LC-MS methods to identify, quantify, and track this specific degradation product in active pharmaceutical ingredients (APIs) like ivermectin and abamectin. This is critical for meeting ICH guidelines on impurity qualification and for ensuring drug product safety and efficacy .

Environmental Fate and Ecotoxicology Studies

Employ as a specific analytical marker to study the degradation pathways and persistence of avermectin-based pesticides in soil and water. Its defined structure (C48H72O15) [1] and reduced bioactivity make it a key target for assessing the environmental impact and half-life of these widely used agrochemicals .

Biochemical Research Control in Anthelmintic Studies

Utilize as an inactive or low-activity control compound in mechanism-of-action studies. Given the evidence for a 100-fold reduction in activity for analogous degradation products , this compound helps to delineate the specific molecular features required for binding to glutamate-gated chloride channels, thereby validating the target engagement of more potent avermectins.

Stability-Indicating Method Development

Incorporate as a critical test analyte when developing and validating forced-degradation studies for avermectin formulations. Its well-documented sensitivity to light and heat makes it a primary degradation product to monitor, ensuring the robustness of stability-indicating analytical methods under various stress conditions [2].

Application

Selection Property

Validation Focus

Pharmaceutical impurity profiling

High-purity (≥96%) reference standard

HPLC/LC-MS accuracy for degradation product identification

Environmental fate studies

Defined structural marker (C₄₈H₇₂O₁₅)

Degradation pathway and persistence tracking

Biochemical control studies

Low-bioactivity context (related 100-fold shift)

Target engagement validation vs. potent avermectins

Stability-indicating methods

Documented light/heat sensitivity

Forced-degradation method robustness

• [1] PubChem CID 171370808. 5-O-Demethyl-28-hydroxy-Avermectin A1a. View Source
• [2] Awasthi, A. et al. An Overview on Chemical Derivatization and Stability Aspects of Selected Avermectin Derivatives. 2012. View Source